Cas no 2680857-89-8 (4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid)

• Product Name: 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid
• CAS No: 2680857-89-8
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 6453146
• PubChem ID: 165918818
• Update Time: 2025-05-21

4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680857-89-8
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid
• EN300-28283686
• 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid

• Inchi： 1S/C14H12N2O4/c1-2-7-20-14(19)16-11-10-6-4-3-5-9(10)8-15-12(11)13(17)18/h2-6,8H,1,7H2,(H,16,19)(H,17,18)
• InChI Key： SFASNFFKKQCEBX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C(C(=O)O)=NC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid

Introduction to 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid (CAS No. 2680857-89-8)

4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680857-89-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The unique structural features of 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid, particularly the presence of an amino group conjugated with a propenyl ether carbonyl moiety, make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid can be broken down into several key functional groups. The isoquinoline core provides a rigid aromatic framework that is often exploited in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The amino group at the 4-position, protected by an acetyl propenyl ether (also known as an enol ether), enhances the compound's stability while maintaining its reactivity for further derivatization. This structural design allows for versatile modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of isoquinoline-based compounds in treating neurological disorders, cancer, and infectious diseases. The presence of both amino and carbonyl functionalities in 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid suggests that it may serve as a precursor for the synthesis of peptidomimetics or other bioactive molecules that mimic the structure and function of natural peptides.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The isoquinoline scaffold is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are crucial for drug candidates. Additionally, the propenyl ether moiety can be further functionalized to introduce additional pharmacophores, thereby expanding the compound's utility in drug design. This flexibility makes 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid interacts with biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its potential as an inhibitor or modulator of these targets. For instance, research has shown that isoquinoline derivatives can inhibit enzymes involved in cancer cell proliferation and survival, making them promising candidates for anticancer drug development. The unique structural features of 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid may contribute to its ability to modulate these biological pathways effectively.

The synthesis of 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid represents a significant achievement in organic synthesis due to its complexity and the multiple functional groups involved. The synthesis typically involves multi-step reactions, including condensation reactions, protection-deprotection strategies, and careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid (CAS No. 2680857-89-8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable pharmacokinetic properties make it an excellent candidate for further exploration in drug discovery. As research continues to uncover new applications for isoquinoline derivatives, compounds like 4-{[(Prop-2-en-1-yloxy)carbonyl]amino}isoquinoline-3-carboxylic acid are poised to play a crucial role in the development of next-generation therapeutics.